Cas no 2167424-06-6 (tert-butyl 4-(2-hydroxyethyl)-2,5-dimethylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-(2-hydroxyethyl)-2,5-dimethylpiperazine-1-carboxylate
• CAS No: 2167424-06-6
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 5174279
• PubChem ID: 154684389
• Update Time: 2025-10-23

tert-butyl 4-(2-hydroxyethyl)-2,5-dimethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(2-hydroxyethyl)-2,5-dimethyl-, 1,1-dimethylethyl ester
• tert-butyl 4-(2-hydroxyethyl)-2,5-dimethylpiperazine-1-carboxylate

• Inchi： 1S/C13H26N2O3/c1-10-9-15(12(17)18-13(3,4)5)11(2)8-14(10)6-7-16/h10-11,16H,6-9H2,1-5H3
• InChI Key： TWNNZNMADQMPQH-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C)N(CCO)CC1C

Additional information on tert-butyl 4-(2-hydroxyethyl)-2,5-dimethylpiperazine-1-carboxylate

Professional Introduction to Tert-butyl 4-(2-hydroxyethyl)-2,5-dimethylpiperazine-1-carboxylate (CAS No. 2167424-06-6)

Tert-butyl 4-(2-hydroxyethyl)-2,5-dimethylpiperazine-1-carboxylate, a compound with the chemical identifier CAS No. 2167424-06-6, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their diverse biological activities and therapeutic potential. The unique structural features of this molecule, including its tert-butyl substituent and the presence of both hydroxyl and carboxyl functional groups, contribute to its distinctive chemical properties and biological interactions.

Recent research in the domain of central nervous system (CNS) therapeutics has highlighted the importance of piperazine derivatives in modulating neurotransmitter systems. The tert-butyl group in Tert-butyl 4-(2-hydroxyethyl)-2,5-dimethylpiperazine-1-carboxylate enhances lipophilicity, facilitating better penetration across the blood-brain barrier, which is a critical factor for CNS drug development. This property makes it an attractive candidate for drugs targeting neurological disorders such as depression, anxiety, and cognitive impairments.

The presence of the 2-hydroxyethyl side chain introduces a hydrophilic moiety, which can influence solubility and metabolic stability. This balance between lipophilicity and hydrophilicity is crucial for optimizing pharmacokinetic profiles. Studies have demonstrated that modifications in this region can significantly alter binding affinities to specific receptors, thereby tuning the therapeutic effects.

In addition to its potential in CNS applications, Tert-butyl 4-(2-hydroxyethyl)-2,5-dimethylpiperazine-1-carboxylate has shown promise in preclinical models as a precursor for more complex derivatives. The carboxylate group provides a versatile handle for further chemical modifications, enabling the synthesis of novel analogs with enhanced efficacy or reduced side effects. Such structural flexibility is highly valued in drug discovery pipelines where rapid iteration and optimization are essential.

The latest advancements in computational chemistry have further accelerated the development of piperazine-based compounds like Tert-butyl 4-(2-hydroxyethyl)-2,5-dimethylpiperazine-1-carboxylate. Molecular modeling techniques have been employed to predict binding interactions with target proteins, allowing researchers to design molecules with improved selectivity and potency. These computational approaches have been instrumental in identifying lead compounds that exhibit favorable pharmacological profiles.

The synthesis of Tert-butyl 4-(2-hydroxyethyl)-2,5-dimethylpiperazine-1-carboxylate involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of the tert-butyl group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the functionalization of the nitrogen atom with a hydroxymethyl group demands careful selection of reagents and catalysts to prevent unwanted side reactions.

Efforts are ongoing to explore the pharmacological potential of this compound through both in vitro and in vivo studies. Preliminary findings suggest that it may interact with serotonin receptors (5-HT) and dopamine receptors (D), which are key targets in managing mood disorders and neurodegenerative diseases. Further investigation into its mechanism of action could uncover new therapeutic avenues.

The regulatory landscape for novel pharmaceutical compounds continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. Tert-butyl 4-(2-hydroxyethyl)-2,5-dimethylpiperazine-1-carboxylate is being evaluated under these guidelines to ensure it meets stringent quality standards before moving into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for advancing such promising candidates through regulatory approval processes.

The role of piperazine derivatives in medicinal chemistry is well-documented, with numerous examples having transitioned from laboratory research to market-ready drugs. Tert-butyl 4-(2-hydroxyethyl)-2,5-dimethylpiperazine-1-carboxylate builds upon this legacy by incorporating structural features that enhance its potential as a therapeutic agent. Its unique combination of lipophilicity and functional groups positions it as a valuable asset in ongoing drug discovery initiatives.

As research progresses, the integration of interdisciplinary approaches—combining organic chemistry expertise with insights from neurobiology—will be pivotal in unlocking the full therapeutic potential of compounds like Tert-butyl 4-(2-hydroxyethyl)-2,5-dimethylpiperazine-1-carboxylate. By leveraging cutting-edge technologies and collaborative frameworks, scientists are poised to develop innovative treatments that address unmet medical needs across various disease categories.